Cas no 61215-76-7 (Benzaldehyde, butylmethyl-)

• Product Name: Benzaldehyde, butylmethyl-
• CAS No: 61215-76-7
• MF: C₁₂H₁₆O
• MW: 176.254843711853
• CID: 487948
• PubChem ID: 71398069
• Update Time: 2025-04-19

Benzaldehyde, butylmethyl- Chemical and Physical Properties

Names and Identifiers

• Benzaldehyde, butylmethyl-
• 3-butyl-2-methylbenzaldehyde
• 61215-76-7
• DTXSID70819520

• Inchi： 1S/C12H16O/c1-3-4-6-11-7-5-8-12(9-13)10(11)2/h5,7-9H,3-4,6H2,1-2H3
• InChI Key： ALLZTBUPOIAVHC-UHFFFAOYSA-N
• SMILES： O=CC1=CC=CC(=C1C)CCCC

Computed Properties

• Exact Mass: 176.12018
• Monoisotopic Mass: 176.120115130g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 13
• Rotatable Bond Count: 4
• Complexity: 153
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.6
• Topological Polar Surface Area: 17.1Ų

Experimental Properties

• PSA: 17.07